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Compound of Interest

Compound Name:
Isopropyl 3-bromo-2-

oxopropanoate

CAS No.: 56417-63-1

Cat. No.: B1287688

Get Quote

Introduction & Compound Profile
Isopropyl 3-bromo-2-oxopropanoate (also known as Isopropyl bromopyruvate) is a critical

electrophilic intermediate used primarily in the Hantzsch synthesis of thiazoles and other

nitrogen-containing heterocycles.[1] Its high reactivity, driven by the

-halo keto moiety, makes it a potent building block but also renders it susceptible to rapid
degradation.[1]

High-purity isolation of this compound is challenging due to three primary instability factors:

Thermal Instability: Susceptible to

-elimination of HBr and polymerization at elevated temperatures.[1]

Hydrolytic Sensitivity: The ester linkage and the activated bromide are prone to hydrolysis in

the presence of ambient moisture.[1]
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Lachrymatory Potency: Extreme care is required to prevent aerosolization, which dictates

specific containment protocols during purification.[1]

This guide outlines two validated purification protocols: High-Vacuum Short-Path Distillation (for

bulk purity) and Neutralized Flash Chromatography (for small-scale, high-sensitivity isolation).

Chemical Profile
Property Data

CAS Number Analogous to 70-23-5 (Ethyl ester)

Molecular Formula

Molecular Weight 209.04 g/mol

Boiling Point (Est.) 95–105 °C @ 10 mmHg (Decomposes >120 °C)

Appearance Colorless to pale yellow oil

Storage -20°C, Inert Atmosphere (Ar/N2)

Purification Decision Matrix
Select the appropriate method based on your scale and impurity profile.[1]
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Figure 1: Decision workflow for selecting the optimal purification technique based on scale and

stability.

Method A: High-Vacuum Short-Path Distillation
(Standard)
Objective: To isolate the ester from heavy tars and unreacted starting materials without

inducing thermal decomposition.[1] Applicability: Scales >5 grams.[1]

Causality & Logic
Standard fractional distillation (e.g., using a Vigreux column) creates a high pressure drop,

requiring higher pot temperatures to drive the vapor. Because Isopropyl 3-bromo-2-
oxopropanoate degrades rapidly above 110°C, a Short-Path setup is mandatory to minimize
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the distance between evaporation and condensation, allowing for lower operating

temperatures.[1]

Equipment Requirements
Short-path distillation head (integrated condenser).

High-vacuum pump (capable of <2 mmHg).

Manometer (digital preferred).

Cow receiver (multi-flask).

Dry ice/Acetone trap (to protect the pump from corrosive HBr/Bromide vapors).[1]

Protocol Steps
System Preparation:

Assemble the glassware. Grease all joints heavily with high-vacuum grease.[1]

CRITICAL: Place a dry ice/acetone trap between the distillation apparatus and the vacuum

pump. Bromopyruvates are lachrymators and can damage pump oil.

Degassing:

Load the crude oil into the boiling flask. Add a magnetic stir bar (do not use boiling stones,

as they lose efficacy under vacuum).

Apply vacuum gradually at room temperature to remove residual solvents (DCM, Ether)

from the extraction phase.[1]

Observation: Vigorous bubbling will occur.[1] Wait until bubbling subsides before heating.

Distillation:

Achieve a stable vacuum of < 2 mmHg.[1]
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Begin heating the oil bath.[1] Set the bath temperature approx. 20°C higher than the

expected boiling point.

Target Parameters:

Bath Temp: Start at 60°C, ramp slowly to 110°C max.

Head Temp: Collect fractions coming over between 80–95°C (pressure dependent).

Discard the first 5% (forerun) containing unreacted isopropyl pyruvate.[1]

Collect the main fraction (colorless oil).[1] Stop immediately if the pot residue turns black

or emits white smoke (indication of HBr elimination).[1]

Post-Process:

Backfill with Nitrogen/Argon.[1] Never introduce air to the hot residue.[1]

Method B: Neutralized Flash Chromatography
(Gentle)
Objective: Purification of small batches without thermal stress. Applicability: Scales <5 grams or

when high purity (>98%) is required for biological assays.[1]

Causality & Logic
Standard silica gel is slightly acidic (pH 4–5). This acidity can catalyze the hydrolysis of the

-bromo ester or the rearrangement of the keto group.[1] To prevent on-column degradation, the
stationary phase must be buffered or neutralized.[1]

Protocol Steps
Slurry Preparation (Neutralization):

Calculate silica amount (approx. 30:1 silica to crude mass).

Prepare a slurry of Silica Gel 60 in Hexanes containing 1% Triethylamine (TEA).
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Stir for 10 minutes to neutralize acidic sites.

Column Packing:

Pour the slurry into the column.[1] Flush with 2 column volumes (CV) of pure Hexanes to

remove excess TEA (excess base can cause polymerization).

Loading:

Dissolve the crude residue in a minimum amount of 5% EtOAc/Hexane.[1] Load gently

onto the sand bed.[1]

Elution Gradient:

Mobile Phase A: Hexanes[1]

Mobile Phase B: Ethyl Acetate[1]

Gradient: 0% B

10% B over 10 CVs.[1] The product typically elutes early (non-polar) due to the ester and
bromo groups masking polarity.[1]

Fraction Collection:

Monitor via TLC (Stain: KMnO4 or UV). The product will be UV active.[1]

Warning: Evaporate fractions using a rotary evaporator with a bath temperature < 35°C.

Quality Control & Storage
Analytical Validation[1]

1H NMR (

):

Look for the isopropyl septet (
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5.[1]1) and doublet (

1.3).

Diagnostic Peak: The methylene protons (

) should appear as a singlet around

4.3–4.5 ppm.[1]

Impurity Check: Absence of broad singlet at

8.0+ (indicates carboxylic acid from hydrolysis).

GC-MS:

Verify molecular ion peak (M+ and M+2 doublet due to

isotope pattern).

Storage Protocol
Container: Amber glass vial with Teflon-lined cap.[1]

Atmosphere: Flush with Argon before sealing.[1]

Temperature: Store at -20°C.

Shelf Life: 3–6 months. If liquid turns dark orange/brown, redistillation is required.

References
Sigma-Aldrich.Ethyl bromopyruvate Technical Grade Specification.[1] (Analogous chemistry).

Retrieved from .

PubChem.Isopropyl 3-bromopropanoate Compound Summary. (Physical property

correlation). Retrieved from .

Google Patents.Synthesis of ethyl bromopyruvate (WO2000026177A1).[1] (Process

chemistry for alpha-keto esters). Retrieved from .

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://patents.google.com/patent/WO2004052818A1/en
https://patents.google.com/patent/WO2004052818A1/en
https://patents.google.com/patent/WO2004052818A1/en
https://patents.google.com/patent/WO2004052818A1/en
https://patents.google.com/patent/WO2004052818A1/en
https://patents.google.com/patent/WO2004052818A1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1287688?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


National Institutes of Health (NIH).Tumor Energy Metabolism and Potential of 3-

Bromopyruvate.[1] (Stability and hydrolysis data). Retrieved from .

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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